N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide

• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: N-(4-carbamoylphenyl)-1,2,3-trimethylindole-5-carboxamide
• InChI: InChI=1S/C19H19N3O2/c1-11-12(2)22(3)17-9-6-14(10-16(11)17)19(24)21-15-7-4-13(5-8-15)18(20)23/h4-10H,1-3H3,(H2,20,23)(H,21,24)
• InChI Key: NALKHGRNCABKCM-UHFFFAOYSA-N
• SMILES: CC1=C(N(C2=C1C=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)N)C)C

Description

N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide, also known as CTI, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CTI belongs to the class of indole-based compounds and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide is not fully understood, but it is believed to involve the inhibition of several signaling pathways involved in cell proliferation, survival, and inflammation. N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has been shown to inhibit the activity of several enzymes, including matrix metalloproteinases and cyclooxygenase-2, which are involved in the regulation of cell proliferation and inflammation.
Biochemical and Physiological Effects:
N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of inflammation. N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide in lab experiments include its unique chemical structure, which makes it a promising candidate for drug development. N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has also been shown to have potent anti-tumor and anti-inflammatory effects, which make it a valuable tool for cancer and inflammation research.
The limitations of using N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide in lab experiments include its relatively low solubility in water, which can make it difficult to administer in vivo. N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide also has limited stability in solution, which can make it difficult to store and transport.

Future Directions

There are several future directions for research on N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide, including:
1. Optimization of the synthesis method to improve yields and purity.
2. Investigation of the mechanism of action of N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide to better understand its therapeutic potential.
3. Development of N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide derivatives with improved solubility and stability.
4. Evaluation of the efficacy of N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide in animal models of various diseases, including cancer, inflammation, and neurodegenerative diseases.
5. Clinical trials to evaluate the safety and efficacy of N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide in humans.
Conclusion:
In conclusion, N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide is a promising compound with potential therapeutic applications in various fields, including cancer research, neuroprotection, and inflammation. N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has been shown to have potent anti-tumor and anti-inflammatory effects, and its unique chemical structure makes it a valuable tool for drug development. Further research is needed to fully understand the mechanism of action of N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide and to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide involves several steps, including the condensation of 4-aminobenzamide and 5-acetyl-1,2,3-trimethylindole, followed by carbamoylation using phosgene. The final step involves the hydrolysis of the resulting intermediate to yield N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide. The synthesis of N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has been studied extensively for its potential therapeutic applications in various fields, including cancer research, neuroprotection, and inflammation. In cancer research, N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In neuroprotection, N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has been shown to protect neurons from damage caused by oxidative stress and inflammation. N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has also been shown to improve cognitive function in animal models of Alzheimer's disease.
In inflammation research, N-(4-carbamoylphenyl)-1,2,3-trimethyl-1H-indole-5-carboxamide has been shown to inhibit the production of inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.